Cas no 2034306-44-8 (6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 2034306-44-8
• MF: C₁₈H₁₆BrN₃O₂
• MW: 386.24254322052
• CID: 5377191
• Update Time: 2025-05-19

6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• Inchi： 1S/C18H16BrN3O2/c19-15-4-2-1-3-12(15)5-6-17(23)22-8-7-16-14(11-22)9-13(10-20)18(24)21-16/h1-4,9H,5-8,11H2,(H,21,24)
• InChI Key： ZDVARIOIDKTPCG-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C(=O)CCC3=CC=CC=C3Br)CC2)C=C(C#N)C1=O

Additional information on 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

Introduction to Compound with CAS No. 2034306-44-8 and Its Applications in Chemical Biology

The compound with the CAS number 2034306-44-8 is a highly intriguing molecule with the systematic name 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile. This complex and structurally unique entity has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and molecular research. The compound's molecular framework incorporates several key functional groups that contribute to its biological activity, making it a valuable candidate for further exploration.

In recent years, there has been a surge in interest regarding naphthyridine derivatives due to their diverse pharmacological properties. Naphthyridines, a class of heterocyclic compounds, are known for their ability to interact with various biological targets, including enzymes and receptors. The specific modification of the naphthyridine core in 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile introduces additional layers of functionality that enhance its potential as a bioactive molecule.

The presence of a 2-bromophenyl group in the molecular structure suggests that this compound may exhibit properties similar to other brominated aromatic compounds, which are frequently used in medicinal chemistry due to their ability to participate in various biochemical interactions. Additionally, the nitrile group at the 3-position of the naphthyridine ring adds another dimension to its reactivity, potentially allowing for further derivatization and customization for specific biological applications.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of novel therapeutic agents. The structural features of 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile make it a versatile building block for creating more complex molecules with enhanced pharmacological properties. For instance, researchers have been exploring its use in developing inhibitors targeting specific enzymes involved in diseases such as cancer and inflammation.

Recent studies have highlighted the importance of naphthyridine derivatives in addressing unmet medical needs. These compounds have shown promise in preclinical trials as modulators of various signaling pathways. The bromophenyl moiety, in particular, has been identified as a key structural element that contributes to the binding affinity and selectivity of these molecules towards their biological targets. This has spurred further investigation into optimizing the structure of 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile for improved efficacy and reduced side effects.

The carbonitrile group in the compound's structure also presents opportunities for further chemical manipulation. Carbonitriles are well-known for their ability to undergo various transformations that can lead to the introduction of new functional groups or alter the electronic properties of the molecule. This flexibility makes 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile an attractive candidate for synthetic chemists aiming to develop novel derivatives with tailored biological activities.

In addition to its potential as a drug intermediate, this compound has also been investigated for its role in chemical biology research. Naphthyridine derivatives are often used as probes to study enzyme mechanisms and protein interactions due to their ability to bind selectively to biological targets. The unique structural features of 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile make it a valuable tool for elucidating the structure-function relationships of various biomolecules.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce each functional group at the appropriate position within the molecular framework. The bromination step is particularly critical and requires precise control to avoid unwanted side reactions. Researchers have been leveraging modern computational methods to predict optimal reaction conditions and minimize impurities during synthesis.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary results suggest that it exhibits promising properties as a modulator of target enzymes relevant to various diseases. The interaction between the bromophenyl group and the naphthyridine core appears to be crucial for its binding affinity towards these targets. Further studies are ongoing to elucidate the exact mechanisms by which this compound exerts its effects.

The development of new therapeutic agents often involves iterative optimization based on structural modifications guided by biological data. The versatility of 6-[3-(2-bromophenyl)propanoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile as a synthetic intermediate allows researchers to explore different derivatives with varying pharmacological profiles. This approach enables the identification of compounds with improved potency and selectivity while minimizing off-target effects.

The future prospects for this compound are promising as it continues to be explored in both academic and industrial research settings. Its unique structural features make it a valuable asset in the quest for novel therapeutics targeting complex diseases. As our understanding of biological systems grows more sophisticated，the demand for specialized molecules like this one is expected to increase.